Cas no 648924-38-3 (Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-4-fluoro-2-hydroxy-)
648924-38-3 structure
Product Name:Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-4-fluoro-2-hydroxy-
CAS No:648924-38-3
MF:C20H16FNO2
MW:321.344948768616
CID:412127
PubChem ID:57721759
Update Time:2025-04-19
Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-4-fluoro-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-4-fluoro-2-hydroxy-
- 4-fluoro-2-hydroxy-N-[(3-phenylphenyl)methyl]benzamide
- 648924-38-3
- SCHEMBL13812755
- DTXSID60727746
- N-[([1,1'-Biphenyl]-3-yl)methyl]-4-fluoro-2-hydroxybenzamide
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- Inchi: 1S/C20H16FNO2/c21-17-9-10-18(19(23)12-17)20(24)22-13-14-5-4-8-16(11-14)15-6-2-1-3-7-15/h1-12,23H,13H2,(H,22,24)
- InChI Key: SFPGRGHFXWJKKS-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=1)O)C(NCC1C=CC=C(C2C=CC=CC=2)C=1)=O
Computed Properties
- Exact Mass: 321.11658
- Monoisotopic Mass: 321.11650692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-4-fluoro-2-hydroxy- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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